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Compound of Interest

Compound Name: FAM DBCO, 6-isomer

Cat. No.: B15557295 Get Quote

An in-depth guide to the molecular characteristics of 6-FAM DBCO, a fluorescent probe widely

utilized in bioconjugation applications. This document provides key technical data for

researchers, scientists, and professionals in drug development.

Core Molecular Data
6-Carboxyfluorescein (6-FAM) is a highly popular green fluorescent dye, while

Dibenzocyclooctyne (DBCO) is a cyclooctyne that is instrumental for copper-free click

chemistry reactions. The conjugation of these two molecules creates 6-FAM DBCO, a reagent

used for fluorescently labeling azide-containing molecules.

Below is a summary of the molecular weight and formula for 6-FAM DBCO. It is important to

note that slight variations in the linker connecting the 6-FAM and DBCO moieties can result in

different molecular weights and formulas.

Property Value (BroadPharm)[1][2] Value (Tenova Pharma)[3]

Molecular Formula C42H32N2O7 C39H26N2O7

Molecular Weight 676.7 g/mol 634.644 g/mol

Experimental Protocols
The primary application of 6-FAM DBCO is in copper-free click chemistry for fluorescent

labeling.
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General Protocol for Labeling Azide-Containing Molecules with 6-FAM DBCO:

Dissolve Reagents: Prepare a stock solution of 6-FAM DBCO in an organic solvent such as

DMSO or DMF. The azide-containing molecule should be dissolved in a compatible buffer.

Reaction Incubation: Mix the 6-FAM DBCO solution with the azide-containing molecule in the

desired molar ratio. The reaction is typically carried out at room temperature but can be

incubated at 4°C for extended periods. The reaction time can range from 1 to 12 hours.

Purification: Following the incubation period, the labeled product can be purified from

unreacted dye using methods such as gel filtration, dialysis, or chromatography.

Visualizing the 6-FAM DBCO Conjugate
The following diagram illustrates the fundamental linkage between the 6-FAM and DBCO

components.
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Conceptual structure of the 6-FAM DBCO conjugate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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